N-ethyl-4-(propionylamino)benzamide

• IUPAC Name: N-ethyl-4-(propanoylamino)benzamide
• InChI: InChI=1S/C12H16N2O2/c1-3-11(15)14-10-7-5-9(6-8-10)12(16)13-4-2/h5-8H,3-4H2,1-2H3,(H,13,16)(H,14,15)
• InChI Key: NSISKBFJNQVNOD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NCC
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

N-ethyl-4-(propionylamino)benzamide, commonly known as EPPB, is a chemical compound that has gained popularity in the scientific community due to its potential in various research applications. EPPB is a small molecule inhibitor that has been shown to have a high affinity for a specific protein target, making it a valuable tool for studying various cellular processes.

Mechanism of Action

EPPB works by binding to a specific protein target, which leads to the inhibition of various cellular processes. The exact mechanism of action of EPPB is not fully understood, but it is believed to involve the disruption of protein-protein interactions and the inhibition of enzymatic activity.
Biochemical and Physiological Effects:
EPPB has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the reduction of oxidative stress and inflammation, and the inhibition of viral replication. EPPB has also been shown to have a low toxicity profile, making it a potentially safe tool for research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPPB in lab experiments is its high specificity for a particular protein target, which allows for the selective inhibition of various cellular processes. EPPB also has a low toxicity profile, making it a potentially safe tool for research. However, one limitation of using EPPB is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving EPPB, including the development of more potent derivatives, the investigation of its potential in combination with other drugs, and the exploration of its potential in various disease models. Additionally, further research is needed to fully understand the mechanism of action of EPPB and its potential side effects.

Scientific Research Applications

EPPB has been shown to have potential in various research applications, including cancer research, neurodegenerative disease research, and infectious disease research. In cancer research, EPPB has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell division. In neurodegenerative disease research, EPPB has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In infectious disease research, EPPB has been shown to inhibit the replication of certain viruses by targeting specific viral proteins.